Cas no 126742-25-4 (1-Chloropropane-2-thione)

• Product Name: 1-Chloropropane-2-thione
• CAS No: 126742-25-4
• MF: C₃H₅ClS
• MW: 108.589798688889
• CID: 2769251
• PubChem ID: 14204600
• Update Time: 2025-04-21

1-Chloropropane-2-thione Chemical and Physical Properties

Names and Identifiers

• DTXSID40557386
• chlorothio-acetone
• 126742-25-4
• AKOS006385705
• DTXCID10508168
• 1-Chloropropane-2-thione

• Inchi： 1S/C3H5ClS/c1-3(5)2-4/h2H2,1H3
• InChI Key： MLSIQHBWLUYJJX-UHFFFAOYSA-N
• SMILES： ClCC(C)=S

Computed Properties

• Exact Mass: 107.9800490g/mol
• Monoisotopic Mass: 107.9800490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioketones